Cas no 1937253-47-8 (2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde)

• Product Name: 2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde
• CAS No: 1937253-47-8
• MF: C₉H₁₃ClOS
• MW: 204.716920614243
• CID: 5738571
• PubChem ID: 145709781
• Update Time: 2025-05-21

2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620463
• 1937253-47-8
• 2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 2-(3-chloro-2-methyl-2-propen-1-yl)tetrahydro-

• Inchi： 1S/C9H13ClOS/c1-8(6-10)5-9(7-11)3-2-4-12-9/h6-7H,2-5H2,1H3/b8-6+
• InChI Key： IJYPIAQUSWTQBX-SOFGYWHQSA-N
• SMILES： Cl/C=C(\C)/CC1(C=O)CCCS1

Computed Properties

• Exact Mass: 204.0375639g/mol
• Monoisotopic Mass: 204.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 297.2±25.0 °C(Predicted)

Additional information on 2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde

Introduction to 2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde (CAS No. 1937253-47-8)

2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde is a compound with the CAS registry number 1937253-47-8. This compound belongs to the class of organic compounds known as thioethers, which are characterized by the presence of a sulfur atom in a five-membered ring structure. The compound's structure consists of a thiolane ring (a five-membered ring containing one sulfur atom) substituted with a chlorinated alkenyl group and an aldehyde functional group. This unique combination of functional groups makes it a versatile molecule with potential applications in various fields, including organic synthesis, pharmaceuticals, and materials science.

The thiolane ring in this compound is a saturated five-membered ring containing one sulfur atom and four carbon atoms. The substitution pattern on the thiolane ring is critical for its chemical reactivity and physical properties. In this case, the thiolane ring is substituted at the 2-position with both an aldehyde group and a chlorinated alkenyl group. The chlorinated alkenyl group (3-chloro-2-methylpropenyl) adds electron-withdrawing effects due to the presence of chlorine, which can influence the reactivity of the aldehyde group.

Recent studies have highlighted the importance of such compounds in asymmetric synthesis, where they serve as key intermediates for constructing complex molecular architectures. For instance, the aldehyde group in this compound can undergo various nucleophilic additions, such as those involving Grignard reagents or organometallic compounds, to form more complex molecules. Additionally, the chlorinated alkenyl group can participate in elimination reactions or serve as a directing group for further functionalization.

From a synthetic perspective, 2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde can be synthesized via a variety of routes. One common approach involves the oxidation of an appropriate thioether derivative to introduce the aldehyde functionality. Alternatively, it can be prepared through cyclization reactions involving suitable precursors with both sulfur and aldehyde functionalities.

In terms of applications, this compound has shown promise in the development of novel materials with tailored properties. For example, its ability to undergo controlled polymerization under specific conditions makes it a candidate for producing polymers with unique mechanical and thermal properties. Furthermore, its reactivity towards nucleophiles and electrophiles positions it as an important building block in medicinal chemistry.

Recent research has also explored the use of this compound in bioconjugation chemistry, where its reactivity can be harnessed to attach small molecules to biomolecules such as proteins or nucleic acids. This opens up possibilities for its use in drug delivery systems or diagnostic agents.

In conclusion, 2-(3-Chloro-2-methylprop-2-en-1-yD-thiolane-D-carbaldehyde (CAS No. 1937253-D7-D) is a versatile compound with a rich potential for application across multiple disciplines. Its unique combination of functional groups and reactivity make it an invaluable tool for chemists working in organic synthesis, materials science, and pharmaceutical development.